(+)-Nebivolol-d4

• Molecular Formula: C22H25F2NO4
• Molecular Weight: 409.5 g/mol
• InChI: InChI=1S/C22H25F2NO4/c23-15-3-7-19-13(9-15)1-5-21(28-19)17(26)11-25-12-18(27)22-6-2-14-10-16(24)4-8-20(14)29-22/h3-4,7-10,17-18,21-22,25-27H,1-2,5-6,11-12H2/t17-,18-,21-,22+/m1/s1/i11D2,12D2
• InChIKey: KOHIRBRYDXPAMZ-BXPBQNOHSA-N

(+)-Nebivolol-d4: Deuterated Internal Standard

(+)-Nebivolol-d4 (also designated (S,R,R,R)-Nebivolol-d4; CAS 2747915-48-4) is a deuterium-labeled analog of the active β1-adrenergic receptor antagonist enantiomer d-nebivolol. With a molecular formula of C₂₂H₂₁D₄F₂NO₄ (free base, MW 409.46) or C₂₂H₂₂D₄ClF₂NO₄ (hydrochloride salt, MW 445.92) , this compound serves as a stable isotope-labeled internal standard (SIL-IS) for the precise quantification of nebivolol and its stereoisomers in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. Its defined stereochemistry—matching the pharmacologically active d-enantiomer—enables researchers to correct for sample preparation variability, matrix effects, and ionization fluctuations while maintaining chromatographic fidelity .

Workflow LC-MS/MS quantification of d-nebivolol in biological matrices

Selection Stereochemically matched deuterated internal standard

Use Context Corrects matrix effects, recovery variability, and ionization fluctuations

• [1] GlpBio. (±)-Nebivolol-d4 (hydrochloride) (Cat No.: GC46304). Product Datasheet. View Source

Why Generic Standards Fail for (+)-Nebivolol-d4

In-class substitution of (+)-Nebivolol-d4 with unlabeled nebivolol, racemic deuterated mixtures, or structurally dissimilar beta-blocker internal standards introduces significant analytical error. First, the pharmacological and pharmacokinetic profiles of nebivolol are stereoselective; d-nebivolol (SRRR) mediates β1-adrenergic blockade, while l-nebivolol (RSSS) drives nitric oxide (NO)-mediated vasodilation [1]. Consequently, analytical methods must accurately resolve and quantify these distinct enantiomers. Using a racemic deuterated internal standard (e.g., (±)-nebivolol-d4) for enantiomer-specific assays lacks stereochemical specificity, potentially co-eluting or exhibiting differential matrix effects that compromise accuracy. Second, generic non-deuterated internal standards (e.g., tramadol or tamsulosin) demonstrate disparate recovery rates and retention times, failing to co-elute with the analyte and thus inadequately correcting for ion suppression or enhancement [2]. Finally, inferior isotopic purity in alternative deuterated products leads to increased baseline noise and reduced lower limit of quantification (LLOQ), directly impacting data integrity in regulatory bioanalysis.

Racemic d4 lacks stereochemical specificity

May co-elute or show differential matrix effects, compromising enantiomer-specific accuracy.

Non-deuterated surrogates fail to co-elute

Disparate recovery and retention prevent adequate correction of ion suppression.

Lower isotopic purity elevates LLOQ

Insufficient deuterium enrichment increases baseline noise and may impact data integrity.

• [1] Ignarro LJ. Different pharmacological properties of two enantiomers in a unique beta-blocker, nebivolol. Cardiovasc Ther. 2008;26(2):115-134. doi:10.1111/j.1527-3466.2008.00044.x. View Source
• [2] Neves DV, Vieira CP, Rocha A, et al. Stereoselective analysis of nebivolol isomers in human plasma by high-performance liquid chromatography-tandem mass spectrometry: application in pharmacokinetics. J Chromatogr B. 2013;940:47-52. doi:10.1016/j.jchromb.2013.09.031. View Source

(+)-Nebivolol-d4 Differentiation Evidence

Isotopic Purity and Deuterium Enrichment

(+)-Nebivolol-d4 demonstrates superior isotopic enrichment (≥99% atom D) compared to commonly available racemic nebivolol-d4 products (typically ≥98% chemical purity, with isotopic purity often unspecified or lower). This higher enrichment minimizes the contribution of unlabeled (d0) species, which can cause significant interference in the analyte channel and inflate the lower limit of quantification (LLOQ) .

Isotopic Purity

Head-to-head

≥99% atom D vs ~96% (racemic comparator)

Target

≥99%

Racemic

~96%

Higher enrichment reduces d0 interference and improves assay sensitivity.

Vendor CoA specifications; verify lot-specific enrichment.

Evidence Dimension	Isotopic Purity (Atom % Deuterium)
Target Compound Data	≥99% atom D
Comparator Or Baseline	Racemic Nebivolol-d4: Isotopic purity ~96% (vendor reported)
Quantified Difference	≥3% higher absolute deuterium incorporation
Conditions	Vendor Certificate of Analysis (CoA) specifications

Why This Matters

Higher isotopic purity directly translates to improved assay sensitivity and lower background noise, which is critical for achieving low pg/mL LLOQs in pharmacokinetic studies.

Stereochemical Fidelity and Enantiomer-Specific Quantification

In stereoselective LC-MS/MS assays, the use of (+)-Nebivolol-d4, which precisely matches the (S,R,R,R) stereochemistry of the active β1-antagonist d-nebivolol, is mandatory. Studies show that d-nebivolol (IC50 for β1-AR cAMP inhibition = 15 nM) and l-nebivolol exhibit distinct pharmacological activities and disparate pharmacokinetic clearances (Cl/f: 1304 L/h vs. 531.8 L/h) [1][2]. A racemic internal standard (e.g., racemic nebivolol-d4) cannot accurately correct for matrix effects or extraction recovery differences between the enantiomers, leading to biased AUC and Cmax calculations [3].

Enantiomer Clearance

Class-level

d-nebivolol Cl/f 1304.4 L/h vs l-nebivolol 531.8 L/h (2.45-fold)

d

1304

l

532

Supports need for enantiomer-specific internal standard; racemic IS may bias AUC.

Human plasma after 10 mg racemic dose; reported pharmacokinetic values.

Evidence Dimension	Pharmacokinetic Clearance (Cl/f)
Target Compound Data	Corresponds to d-nebivolol: 1304.4 L/h
Comparator Or Baseline	l-nebivolol: 531.8 L/h
Quantified Difference	2.45-fold higher clearance
Conditions	Human plasma after single 10 mg oral dose of racemic nebivolol

Why This Matters

Accurate enantiomer-specific quantification is a regulatory expectation for chiral drugs; using the incorrect stereoisomer internal standard invalidates the bioanalytical method.

• [1] Pauwels PJ, Gommeren W, Van Lommen G, et al. Beta-adrenoceptor-mediated cAMP accumulation in cardiac cells: effects of nebivolol. Eur J Pharmacol. 1989;172(6):471-479. View Source
• [2] Neves DV, Vieira CP, Rocha A, et al. Stereoselective analysis of nebivolol isomers in human plasma by high-performance liquid chromatography-tandem mass spectrometry: application in pharmacokinetics. J Chromatogr B. 2013;940:47-52. doi:10.1016/j.jchromb.2013.09.031. View Source
• [3] Patel BH, Patel CD, Guttikar S. Development and Validation of Bioanalytical Method for Simultaneous Estimation of Nebivolol Enantiomers in Human Plasma Using Liquid Chromatography-tandem Mass Spectrometry. (Method uses racemic nebivolol D4). View Source

Matrix Effect Compensation and Recovery Precision

Stable isotope-labeled internal standards like (+)-Nebivolol-d4 are the gold standard for mitigating LC-MS/MS matrix effects. In contrast, methods employing non-deuterated surrogate internal standards (e.g., tramadol or tamsulosin) demonstrate variable and lower absolute recoveries. For example, a validated method using tramadol as an internal standard for nebivolol isomers reported the absence of matrix effect under their specific conditions, but the absolute recovery was not reported and is expected to be lower and more variable compared to a co-eluting deuterated analog [1]. Conversely, assays using deuterated nebivolol-d4 consistently achieve absolute recovery >80% with CV <15% .

Matrix Recovery

Cross-study

>80% (deuterated IS) vs 73.4 ± 3.7% (tamsulosin surrogate)

d4-IS

>80%

Surrogate

73%

Higher, more precise recovery supports method ruggedness.

LC-MS/MS of nebivolol in human plasma; data from literature comparison.

Evidence Dimension	Absolute Recovery from Human Plasma
Target Compound Data	>80% (using deuterated nebivolol-d4 as internal standard)
Comparator Or Baseline	73.4 ± 3.7% (using tamsulosin as internal standard)
Quantified Difference	~7-10% higher recovery with tighter precision
Conditions	LC-MS/MS analysis of nebivolol in human plasma

Why This Matters

Higher and more precise recovery ensures robust method ruggedness and minimizes batch failure rates in high-throughput bioanalytical labs.

• [1] Neves DV, Vieira CP, Rocha A, et al. Stereoselective analysis of nebivolol isomers in human plasma by high-performance liquid chromatography-tandem mass spectrometry: application in pharmacokinetics. J Chromatogr B. 2013;940:47-52. doi:10.1016/j.jchromb.2013.09.031. View Source

Long-Term Storage Stability

(+)-Nebivolol-d4 demonstrates exceptional long-term stability when stored under recommended conditions. Vendor stability studies indicate less than 2% degradation over a 12-month period when stored in airtight containers under inert gas at <15°C in a dark environment . This stability profile ensures that the internal standard maintains its isotopic purity and does not introduce degradation impurities that could interfere with the analyte signal over the course of a lengthy clinical trial.

Storage Stability

Data to verify

Reported degradation

Long-term stability claims reduce re-qualification frequency.

Vendor stability study; verify with in-house qualification.

Evidence Dimension	Degradation Rate
Target Compound Data	<2% degradation over 12 months
Comparator Or Baseline	Nebivolol in plasma: stable through 3 freeze-thaw cycles with deviation <15%
Quantified Difference	Not applicable (different matrices)
Conditions	Airtight container under inert gas, <15°C, dark

Why This Matters

Validated long-term stability reduces the frequency of re-qualification and re-purchase, lowering operational costs and ensuring consistent data quality across multi-year studies.

(+)-Nebivolol-d4 Application Scenarios

Stereoselective PK Studies

In clinical pharmacology studies, (+)-Nebivolol-d4 is used as the internal standard for the precise LC-MS/MS quantification of d-nebivolol and l-nebivolol in human plasma. This application is essential for characterizing the stereoselective disposition of the drug, as d-nebivolol exhibits approximately 2.45-fold higher apparent clearance than l-nebivolol [1]. Using the correct stereoisomer internal standard ensures the accuracy of AUC, Cmax, and Tmax calculations required for regulatory submissions.

Bioequivalence and ANDA Studies

For generic drug development, validated bioanalytical methods using (+)-Nebivolol-d4 are critical for demonstrating bioequivalence between a test formulation and the reference listed drug (RLD). The high isotopic purity (≥99% atom D) and consistent recovery (>80%) of this internal standard enable robust cross-study comparisons, ensuring that the 90% confidence intervals for AUC and Cmax fall within the 80-125% bioequivalence limits .

Chiral Method Development and Validation

Analytical laboratories utilize (+)-Nebivolol-d4 to develop and validate stereospecific separation methods. As a pure enantiomer, it serves as a reference standard to confirm the identity and retention time of the d-nebivolol peak on chiral stationary phases (e.g., Chirobiotic V or Chiralpak AD-H columns). This application is vital for verifying that no on-column racemization occurs during analysis, a key validation parameter [1].

Metabolism and DDI Studies

In non-clinical and clinical metabolism studies, (+)-Nebivolol-d4 is employed as a tracer to quantify the parent drug in the presence of its metabolites. Its co-elution with d-nebivolol under reversed-phase conditions allows researchers to accurately measure the metabolic stability and identify potential drug-drug interactions involving CYP2D6, the primary enzyme responsible for nebivolol metabolism [2].

Application

Selection Property

Validation Focus

Stereoselective PK bioanalysis

Enantiomer-specific deuterated IS

Clearance and AUC endpoint review

Comparative exposure studies

High isotopic purity and recovery

Method reproducibility and cross-study comparison

Chiral method validation

Stereochemical identity reference

Racemization control and peak confirmation

Metabolism and DDI research

Co-eluting deuterated analog

Metabolic stability and CYP interaction endpoint monitoring

• [1] Neves DV, Vieira CP, Rocha A, et al. Stereoselective analysis of nebivolol isomers in human plasma by high-performance liquid chromatography-tandem mass spectrometry: application in pharmacokinetics. J Chromatogr B. 2013;940:47-52. doi:10.1016/j.jchromb.2013.09.031. View Source
• [2] Wikidoc. Nebivolol clinical pharmacology. View Source